molecular formula C6H6O2S B088921 Methyl 2-thiofuroate CAS No. 13679-61-3

Methyl 2-thiofuroate

Cat. No. B088921
CAS RN: 13679-61-3
M. Wt: 142.18 g/mol
InChI Key: ISKUAGFDTRLBHG-UHFFFAOYSA-N
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Description

Methyl 2-thiofuroate (MTF) is a thioester compound that has been studied extensively in the laboratory due to its potential applications in biochemistry, physiology, and medicine. It has been used in a variety of research applications, and its unique properties have made it a valuable tool for many scientific experiments. In

Scientific Research Applications

  • Biomass-Derived Solvents : 2-Methyl-tetrahydrofuran (2-MeTHF), derived from resources like furfural, is used as an environmentally benign alternative solvent in syntheses involving organometallics, organocatalysis, and biotransformations. It is also applicable in processing lignocellulosic materials, indicating potential overlap with Methyl 2-thiofuroate in renewable resource utilization (Pace et al., 2012).

  • Thiophene-Based Compounds in Various Applications : Thiophene-based compounds, such as 2- and 3-thiopheneacetic acid methyl esters, have applications in drug design, biodiagnostics, electronic and optoelectronic devices, and conductive polymers. Their thermochemical properties are crucial for these applications (Roux et al., 2007).

  • Metal Halide Addition Products : Thiourea-type ligands, such as 1-methyl-3-alkyl-2(3H)-imidazolethiones, have been used to synthesize new metal and nonmetal halide addition products, indicating potential chemical synthesis applications for this compound (Williams et al., 2002).

  • Thermally Assisted Hydrolysis and Methylation : In analytical pyrolysis, the thermally assisted hydrolysis and methylation (THM) technique has wide-ranging applications in analyzing synthetic and natural resins, lipids, waxes, wood products, and more, suggesting potential use of this compound in similar contexts (Challinor, 2001).

  • Combustion Studies : Studies on tetrahydrofuran (THF) and 2-methylfuran, including their combustion properties in shock tubes, could be relevant to understanding the combustion characteristics of this compound (Uygun et al., 2014).

  • Selective Oxidative Esterification : Catalysts based on gold or other metals have been studied for the selective oxidative esterification of furfural with methanol to methyl 2-furoate, indicating potential catalytic applications of this compound in similar processes (Ampelli et al., 2016).

  • Synthetic Equivalents in Chemical Synthesis : Methyl thiophene-2-carboxylate and its derivatives have been utilized as synthetic equivalents in chemical synthesis, involving reactions with aldehydes, ketones, and conjugated esters. Such applications might extend to this compound (Yang et al., 2000).

Safety and Hazards

Methyl 2-thiofuroate is classified as a combustible liquid . It is harmful if swallowed and irritating to skin and eyes . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended .

properties

IUPAC Name

S-methyl furan-2-carbothioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6O2S/c1-9-6(7)5-3-2-4-8-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISKUAGFDTRLBHG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC(=O)C1=CC=CO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3065582
Record name 2-Furancarbothioic acid, S-methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3065582
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Clear liquid; fried,cooked onion aroma
Record name S-Methyl thiofuroate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1015/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Boiling Point

63.00 °C. @ 2.00 mm Hg
Record name Methyl 2-thiofuroate
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0037762
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Solubility

Insoluble in water,soluble in organic solvents, Miscible at room temperature (in ethanol)
Record name S-Methyl thiofuroate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1015/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

1.230-1.241
Record name S-Methyl thiofuroate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1015/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

CAS RN

13679-61-3
Record name Methyl 2-thiofuroate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=13679-61-3
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Record name Methyl 2-thiofuroate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013679613
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Furancarbothioic acid, S-methyl ester
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 2-Furancarbothioic acid, S-methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3065582
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Methyl thio-2-furoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.033.783
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Record name METHYL 2-THIOFUROATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9H9BCF87R7
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Record name Methyl 2-thiofuroate
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0037762
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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